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Cat. No.: B2922405 Get Quote

Introduction to GSHtracer
GSHtracer is a highly specific fluorescent probe designed for the quantitative analysis of

intracellular glutathione (GSH). Glutathione is a critical tripeptide antioxidant that plays a central

role in protecting cells from oxidative damage, maintaining redox homeostasis, and

participating in various signaling pathways.[1][2] The GSHtracer probe facilitates the

investigation of these processes by providing a robust and sensitive method to measure GSH

levels in living cells. This document provides detailed protocols for the use of GSHtracer and

guidance on the analysis and interpretation of the resulting data for researchers, scientists, and

drug development professionals.

Data Presentation
Table 1: Quantification of Intracellular GSH with
GSHtracer
This table presents example data from a cell-based assay using GSHtracer to quantify

intracellular GSH concentrations in response to treatment with a hypothetical oxidative stress-

inducing agent and an antioxidant compound.
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Cell Line Treatment (24h)
GSHtracer Mean
Fluorescence
Intensity (MFI)

Calculated GSH
Concentration (µM)

HepG2 Vehicle Control 45,876 8.2

HepG2
Oxidative Stressor

(100 µM)
21,345 3.8

HepG2 Antioxidant (10 µM) 67,912 12.1

A549 Vehicle Control 39,876 7.1

A549
Oxidative Stressor

(100 µM)
18,765 3.3

A549 Antioxidant (10 µM) 59,812 10.7

Table 2: GSH/GSSG Ratio Analysis using GSHtracer and
GSSG-specific Assay
This table illustrates the change in the GSH/GSSG ratio, a key indicator of cellular redox status,

following drug treatment.[2] GSH levels were determined using GSHtracer, and GSSG levels

were measured using a complementary enzymatic recycling assay.[3]

Cell Line Treatment (6h)
GSH
Concentration
(µM)

GSSG
Concentration
(µM)

GSH/GSSG
Ratio

MCF-7 Vehicle Control 9.5 0.15 63.3

MCF-7
Compound X (50

µM)
5.1 0.85 6.0

MCF-7
N-acetylcysteine

(1 mM)
12.3 0.12 102.5
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Protocol 1: In Vitro Quantification of Intracellular GSH
using a Microplate Reader
This protocol details the steps for measuring intracellular GSH levels in adherent cells using the

GSHtracer probe and a fluorescence microplate reader.

Materials:

GSHtracer probe stock solution (10 mM in DMSO)

Cell culture medium

Phosphate-buffered saline (PBS)

Black, clear-bottom 96-well microplates

Test compounds

Fluorescence microplate reader (Excitation/Emission ~490/520 nm)

Procedure:

Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at a density of 1-2 x 10^4 cells

per well and incubate for 24 hours.

Compound Treatment: Treat cells with the desired compounds and incubate for the

appropriate duration. Include vehicle-only wells as a negative control.

GSHtracer Loading Solution Preparation: Prepare a 5 µM GSHtracer loading solution by

diluting the 10 mM stock solution in pre-warmed serum-free cell culture medium.

Cell Staining: Remove the compound-containing medium and wash the cells once with PBS.

Add 100 µL of the GSHtracer loading solution to each well and incubate for 30 minutes at

37°C.

Fluorescence Measurement: After incubation, wash the cells twice with PBS. Add 100 µL of

PBS to each well and measure the fluorescence intensity using a microplate reader with

excitation at ~490 nm and emission at ~520 nm.
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Data Analysis: Subtract the background fluorescence from a no-cell control. The

fluorescence intensity is directly proportional to the intracellular GSH concentration.

Protocol 2: Flow Cytometry Analysis of GSH Levels
This protocol allows for the analysis of GSH levels in individual cells within a population.

Materials:

GSHtracer probe stock solution (10 mM in DMSO)

Cell culture medium

Phosphate-buffered saline (PBS)

Flow cytometry tubes

Test compounds

Flow cytometer with a 488 nm laser

Procedure:

Cell Culture and Treatment: Culture cells in suspension or detach adherent cells after

treatment with test compounds.

Cell Preparation: Centrifuge the cell suspension at 300 x g for 5 minutes and resuspend the

cell pellet in 1 mL of pre-warmed serum-free medium.

GSHtracer Staining: Add GSHtracer stock solution to a final concentration of 5 µM. Incubate

for 30 minutes at 37°C, protected from light.

Washing: Centrifuge the stained cells at 300 x g for 5 minutes and resuspend the pellet in 1

mL of PBS. Repeat the wash step.

Flow Cytometry Analysis: Resuspend the final cell pellet in 500 µL of PBS and analyze on a

flow cytometer using the FITC channel (or equivalent).
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Data Interpretation: The geometric mean fluorescence intensity (gMFI) of the cell population

is indicative of the average intracellular GSH content.
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Caption: Glutathione (GSH) synthesis pathway and its regulation by oxidative stress.

GSHtracer Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2922405?utm_src=pdf-body-img
https://www.benchchem.com/product/b2922405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2922405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GSHtracer Experimental Workflow
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Caption: A schematic representation of the experimental workflow for GSHtracer assays.
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Hypothetical GSHtracer Mechanism
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Caption: Proposed mechanism of GSHtracer activation by glutathione S-transferase (GST).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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